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Compound Name: Methyltributylammonium iodide

CAS No.: 3085-79-8

Cat. No.: B1199620

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Role of Quaternary
Ammonium Iodides in Energy Storage
The advancement of next-generation battery technologies necessitates the exploration of novel

electrolyte materials that offer enhanced safety, stability, and performance. Among these,

quaternary ammonium iodides, and specifically Methyltributylammonium Iodide (MTBAI), are

gaining attention for their potential applications in various battery systems. This technical guide

provides a comprehensive overview of MTBAI, including its synthesis, physicochemical

properties, and detailed protocols for its application as an electrolyte component. The

information presented herein is intended to equip researchers with the foundational knowledge

and practical methodologies to explore the utility of MTBAI in their battery research and

development endeavors.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1199620#bc-rfq
https://www.benchchem.com/product/b1199620/docs?utm_src=pdf-body#methyltributylammonium-iodide-a-comprehensive-guide-for-battery-electrolyte-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quaternary ammonium salts, in general, are being investigated for their role in stabilizing

electrode-electrolyte interfaces and mitigating issues such as dendrite formation in metal-

anode batteries.[1][2] The iodide anion, in particular, is a key component in high-energy-density

redox-active systems, such as metal-iodine batteries.[3]

Physicochemical Properties of
Methyltributylammonium Iodide
A thorough understanding of the physical and chemical characteristics of an electrolyte salt is

paramount for its effective application. Key properties of MTBAI are summarized below.

Property Value Source

Molecular Formula C₁₃H₃₀IN -

Molecular Weight 327.29 g/mol -

Appearance
White to light yellow crystalline

powder
-

Melting Point 184-185 °C -

Solubility

Information on solubility in

common battery solvents such

as carbonates and ethers is

not readily available in the

searched literature and

requires experimental

determination.

Synthesis of Methyltributylammonium Iodide: A
Protocol Based on the Menschutkin Reaction
The synthesis of quaternary ammonium salts like MTBAI is typically achieved through the

Menschutkin reaction, which involves the alkylation of a tertiary amine with an alkyl halide.[4]

Reaction Principle
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The synthesis of MTBAI proceeds via the nucleophilic substitution reaction between

tributylamine and methyl iodide. The lone pair of electrons on the nitrogen atom of tributylamine

attacks the electrophilic methyl group of methyl iodide, leading to the formation of the

quaternary ammonium salt.

Reactants

Product

Tributylamine
(C₄H₉)₃N

Menschutkin
Reaction

Methyl Iodide
CH₃I

Methyltributylammonium Iodide
[N(CH₃)(C₄H₉)₃]⁺I⁻

Synthesis of MTBAI via the Menschutkin Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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